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Compound of Interest

Compound Name: Dmg-peg 2000

Cat. No.: B2470196

Essential Safety and Handling Guide for DMG-
PEG 2000

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene
glycol-2000 (DMG-PEG 2000). Adherence to these procedures is vital for ensuring laboratory
safety and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

DMG-PEG 2000 is a lipid excipient used in the formulation of lipid nanoparticles (LNPs) for
applications such as mRNA vaccine development.[1][2][3] While some suppliers classify it as
not hazardous under the Globally Harmonized System (GHS), others indicate potential
hazards.[4][5] One Safety Data Sheet (SDS) classifies DMG-PEG 2000 as harmful if
swallowed, causing skin irritation, causing serious eye irritation, and potentially causing
respiratory irritation. Given the conflicting information and that the toxicological properties are
not fully known, it is imperative to handle DMG-PEG 2000 with caution and utilize appropriate
personal protective equipment (PPE).

The recommended PPE for handling DMG-PEG 2000 includes:

o Hand Protection: Wear protective, impermeable, and resistant gloves.
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e Eye and Face Protection: Use safety goggles with side-shields or a face shield.
» Skin and Body Protection: Wear impervious clothing to prevent skin contact.

o Respiratory Protection: In case of dust or aerosol formation, use a suitable respirator.

Quantitative Safety Data Summary

At present, specific quantitative data such as occupational exposure limits, glove material
breakthrough times, and other numerical safety metrics for DMG-PEG 2000 are not readily
available in the provided search results. The general recommendation is to follow standard
precautionary measures for handling chemicals.

Parameter Value Source
Occupational Exposure Limit Not Established N/A
Glove Breakthrough Time Not Specified N/A

Experimental Protocols: Donning and Doffing of
PPE

Proper donning and doffing of PPE are critical to prevent contamination. Follow this step-by-
step procedure:

Donning Procedure:

e Hand Hygiene: Wash and dry your hands thoroughly.

Gown: Put on an impervious gown, ensuring it is securely fastened.

Mask or Respirator: Secure a mask or respirator, ensuring a proper fit.

Goggles or Face Shield: Put on safety goggles or a face shield.

Gloves: Don gloves, ensuring they overlap the cuffs of the gown.

Doffing Procedure:
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e Gloves: Remove gloves by peeling them off from the cuff to the fingertips, turning them
inside out.

e Gown: Untie and remove the gown, folding the contaminated side inward.
e Hand Hygiene: Perform hand hygiene.

e Goggles or Face Shield: Remove eye and face protection from the back.
o Mask or Respirator: Remove the mask or respirator from the back.

e Final Hand Hygiene: Wash and dry your hands thoroughly.

Operational Plan: Handling and Storage

Handling:

Avoid contact with skin, eyes, and inhalation of dust or aerosols.

Use in a well-ventilated area, preferably with local exhaust ventilation.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the substance.

Storage:

» Store in a tightly sealed container in a cool, well-ventilated area.
e The recommended storage temperature is -20°C.

e Protect from moisture and light.

Disposal Plan

Dispose of DMG-PEG 2000 and any contaminated materials in accordance with local, state,
and federal regulations. For spills, absorb the substance with a liquid-binding material like
diatomite and decontaminate surfaces with alcohol before disposal. Contaminated clothing
should be removed and washed before reuse.
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Visual Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process and workflow for selecting and
using Personal Protective Equipment when handling DMG-PEG 2000.
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Start: Prepare to Handle
DMG-PEG 2000

Assess Task and Potential for Exposure
(e.g., weighing, dissolution, transfer)

Select Appropriate PPE Based on Assessment

Minimum: Gloves, Gown, Eye Protection

Don PPE in Correct Sequence [ e

If aerosolization is possible, T

Perform Chemical Handling Procedure
in a Ventilated Area

Doff PPE Carefully
to Avoid Contamination

Dispose of Contaminated PPE and Chemical Waste
According to Regulations

End: Complete Task

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling DMG-PEG 2000.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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